2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid

• IUPAC Name: 2-[(4-chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid
• InChI: InChI=1S/C11H13ClFNO4S/c1-2-5-14(7-11(15)16)19(17,18)10-4-3-8(12)6-9(10)13/h3-4,6H,2,5,7H2,1H3,(H,15,16)
• InChI Key: ITXQKKMPAPUBCH-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)S(=O)(=O)C1=C(C=C(C=C1)Cl)F
• Molecular Formula: C11H13ClFNO4S
• Molecular Weight: 309.74 g/mol

Description

2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid, also known as CFPSPA, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound has been shown to have anti-inflammatory, anti-hyperalgesic, and anti-nociceptive effects, making it a promising candidate for the treatment of chronic pain and other inflammatory conditions.

Mechanism of Action

The exact mechanism of action of 2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2, 2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid reduces the production of prostaglandins, which are involved in the inflammatory process.
Biochemical and Physiological Effects:
2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). 2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid has also been shown to reduce the production of reactive oxygen species (ROS), which are involved in the oxidative stress response.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid is its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-hyperalgesic, and anti-nociceptive effects, making it a promising candidate for the treatment of chronic pain and other inflammatory conditions. However, one of the limitations of 2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid is its limited solubility in water, which can make it difficult to study in certain experimental settings.

Future Directions

There are a number of future directions for research on 2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid. One area of research is the development of more efficient synthesis methods for 2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid, which could make it more accessible for use in therapeutic applications. Another area of research is the development of more effective delivery methods for 2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid, which could improve its bioavailability and efficacy. Additionally, further research is needed to fully understand the mechanism of action of 2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of 2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid involves a multi-step process that begins with the reaction between 4-chloro-2-fluoroaniline and 1-bromo-3-chloropropane to form 4-chloro-2-fluoro-N-(propyl)-aniline. This intermediate compound is then reacted with sodium sulfonate to form 2-[(4-chloro-2-fluorophenyl)sulfonyl-propylamine]. Finally, this compound is reacted with chloroacetic acid to form 2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid.

Scientific Research Applications

2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-hyperalgesic, and anti-nociceptive effects, making it a promising candidate for the treatment of chronic pain and other inflammatory conditions. 2-[(4-Chloro-2-fluorophenyl)sulfonyl-propylamino]acetic acid has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.